Cas no 2171725-56-5 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid
• CAS No: 2171725-56-5
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5890517
• PubChem ID: 165811198
• Update Time: 2025-10-28

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid
• EN300-1485135
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]-2-methylbenzoic acid
• 2171725-56-5

• Inchi： 1S/C28H26N2O5/c1-3-8-25(26(31)29-18-13-14-19(27(32)33)17(2)15-18)30-28(34)35-16-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h3-7,9-15,24-25H,1,8,16H2,2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： MMCJIVFFZQTYSO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C(=O)O)=C(C)C=1)=O)CC=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid (CAS No. 2171725-56-5): A Comprehensive Overview

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid (CAS No. 2171725-56-5) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential building blocks in modern peptide chemistry. Its unique structure, featuring both a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pent-4-enamido side chain, makes it particularly valuable for solid-phase peptide synthesis (SPPS) applications.

The growing interest in peptide-based therapeutics has significantly increased demand for high-quality Fmoc-protected amino acids like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid. Researchers frequently search for information about its synthesis protocol, purification methods, and storage conditions, reflecting the compound's importance in drug discovery and development. Recent advancements in cancer research and targeted drug delivery systems have further highlighted the relevance of such specialized amino acid derivatives.

From a chemical perspective, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid demonstrates excellent stability under standard peptide synthesis conditions. The Fmoc protecting group can be selectively removed using mild base treatment (typically piperidine), while the pent-4-enamido moiety offers potential for further functionalization through click chemistry approaches. This dual functionality makes it particularly attractive for creating complex peptide architectures and bioconjugates.

The pharmaceutical industry has shown increasing interest in CAS 2171725-56-5 due to its potential applications in developing peptide drugs and diagnostic agents. Many researchers inquire about its solubility profile (typically soluble in DMF, DMSO, and dichloromethane), melting point characteristics, and compatibility with automated peptide synthesizers. These properties are crucial for optimizing synthesis protocols and achieving high yields in peptide production.

Quality control of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is especially important for pharmaceutical applications, where even minor impurities can affect biological activity. Current market trends show growing demand for high-purity Fmoc-amino acid derivatives, driven by the expansion of biopharmaceutical research and personalized medicine initiatives.

Storage and handling of CAS 2171725-56-5 require attention to moisture sensitivity and temperature control. Best practices recommend storage at 2-8°C in a dry environment, with protection from light to maintain stability. These considerations are frequently searched by laboratory technicians and researchers working with sensitive peptide synthesis reagents.

The future outlook for 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid appears promising, particularly in the context of emerging peptide-based drug discovery platforms. Its structural features align well with current trends in rational drug design and combinatorial chemistry. As research continues into targeted therapies and precision medicine, specialized building blocks like this compound will likely see increased utilization across both academic and industrial settings.

From a commercial perspective, suppliers of Fmoc-protected amino acid derivatives are expanding their product portfolios to meet growing research demands. The market for CAS 2171725-56-5 is expected to grow steadily, supported by advancements in peptide synthesis technology and increasing investment in biopharmaceutical R&D. Researchers often compare different suppliers based on purity specifications, batch-to-batch consistency, and technical support offerings.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-methylbenzoic acid represents an important tool in modern peptide chemistry with diverse applications in pharmaceutical research and development. Its unique combination of protecting group chemistry and functional side chain makes it particularly valuable for creating complex molecular architectures. As the field of peptide therapeutics continues to evolve, compounds like this will remain essential building blocks for innovative drug discovery efforts.